Cas no 779356-64-8 (Denibulin hydrochloride)

• Product Name: Denibulin hydrochloride
• CAS No: 779356-64-8
• MF: C₁₈H₂₀ClN₅O₃S
• MW: 421.901101112366
• CID: 2131132
• Update Time: 2023-08-03

Denibulin hydrochloride Chemical and Physical Properties

Names and Identifiers

• Denibulin Hydrochloride
• methyl N-[6-[4-[[(2S)-2-aminopropanoyl]amino]phenyl]sulfanyl-1H-benzimidazol-2-yl]carbamate,hydrochloride
• Denibulin HCl
• Denibulin hydrochloride [USAN]
• 0U575HR16Q
• Denibulin hydrochloride (USAN)
• SB18828
• D06579
• Q27237255
• Methyl (5-((4-(((2S)-2-aminopropanoyl)amino)phenyl)sulfanyl)-1H-benzimidazol-2-yl)carbamate monohydrochloride
• Carbamic acid, (5-((4-(((2S)-2-amino-1-oxopropyl)amino)phenyl)thio)-1H-benzimidazol-2-yl)-, methyl ester, monohydrochloride
• Denibulin hydrochloride

• Inchi： 1S/C18H19N5O3S.ClH/c1-10(19)16(24)20-11-3-5-12(6-4-11)27-13-7-8-14-15(9-13)22-17(21-14)23-18(25)26-2;/h3-10H,19H2,1-2H3,(H,20,24)(H2,21,22,23,25);1H/t10-;/m0./s1
• InChI Key： JUMSCXLBFWHCRA-PPHPATTJSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)NC([C@H](C)N)=O)C1C=CC2=C(C=1)NC(NC(=O)OC)=N2

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 529
• Topological Polar Surface Area: 147

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles 2-benzimidazolylcarbamic acid esters